![molecular formula C7H6ClFO2S B1295201 5-Fluoro-2-methylbenzenesulfonyl chloride CAS No. 445-05-6](/img/structure/B1295201.png)
5-Fluoro-2-methylbenzenesulfonyl chloride
Overview
Description
5-Fluoro-2-methylbenzenesulfonyl chloride (5-Fluoro-2-MBSC) is an organic compound with the chemical formula C7H5ClFOS. It is a colorless solid with a melting point of 92-95°C and a boiling point of 200-205°C. 5-Fluoro-2-MBSC is used in a variety of scientific research applications, including organic synthesis and drug development. It is also used in laboratory experiments for its biochemical and physiological effects.
Scientific Research Applications
Synthesis of Sulfonated Derivatives
5-Fluoro-2-methylbenzenesulfonyl chloride is involved in the synthesis of sulfonated derivatives, which are crucial in creating intermediates for the development of pharmaceuticals and pesticides. For instance, the synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride from bis(4-amino-2chlorophenyl) disulfide using the Schiemann reaction highlights its role in creating key intermediates for pesticide preparation (Xiao-hua Du et al., 2005).
Activation of Hydroxyl Groups
In bioconjugate chemistry, this compound derivatives like 4-fluorobenzenesulfonyl chloride have been used as activating agents for covalent attachment of biologicals to solid supports. This application is essential in the development of therapeutic applications and bioselective separation techniques (Y. A. Chang et al., 1992).
Corrosion Inhibition Studies
Derivatives of this compound, such as piperidine derivatives, have been investigated for their corrosion inhibition properties on metal surfaces, particularly iron. These studies provide insights into developing more efficient corrosion inhibitors for industrial applications (S. Kaya et al., 2016).
Antibacterial Agents
Research has shown that N-alkyl/aralkyl derivatives of this compound possess significant antibacterial properties. These compounds have been studied for their potential as therapeutic agents against various bacterial infections (M. Abbasi et al., 2015).
Polymerization Studies
In the field of polymer science, this compound derivatives have been investigated for their role in polymerization processes. Studies have focused on understanding the efficiency of such compounds as initiators in atom transfer radical polymerization (ATRP), contributing to advancements in polymer synthesis (P. Gurr et al., 2005).
Mechanism of Action
Target of Action
It’s known that sulfonyl chloride compounds often react with amines, alcohols, and other nucleophiles .
Mode of Action
5-Fluoro-2-methylbenzenesulfonyl chloride, like other sulfonyl chlorides, is a reactive compound that can participate in various chemical reactions. It can react with nucleophiles, leading to the substitution of the chloride group .
Biochemical Pathways
The compound can be used to synthesize other molecules, which may have specific biochemical roles .
Result of Action
This compound can be used to synthesize other compounds. For example, it may be used to synthesize 1-(aminomethyl)-5-fluoro-N,N-dimethyl-benzenesulfonamide . The effects of these synthesized compounds would depend on their specific structures and targets.
Biochemical Analysis
Biochemical Properties
5-Fluoro-2-methylbenzenesulfonyl chloride plays a significant role in biochemical reactions, particularly in the synthesis of sulfonamide derivatives. It interacts with various enzymes and proteins, primarily through nucleophilic substitution reactions. The sulfonyl chloride group in this compound is highly reactive and can form covalent bonds with nucleophilic amino acid residues in proteins, such as lysine and cysteine. This interaction can lead to the modification of enzyme activity and protein function, making it a useful tool in biochemical research .
Cellular Effects
The effects of this compound on cells and cellular processes are diverse. It can influence cell function by modifying proteins and enzymes involved in critical cellular pathways. For instance, the compound can affect cell signaling pathways by altering the activity of kinases and phosphatases, which are essential for signal transduction. Additionally, this compound can impact gene expression by modifying transcription factors and other DNA-binding proteins, leading to changes in cellular metabolism and function .
Molecular Mechanism
At the molecular level, this compound exerts its effects through covalent modification of biomolecules. The sulfonyl chloride group reacts with nucleophilic sites on enzymes and proteins, forming stable sulfonamide linkages. This covalent binding can inhibit enzyme activity by blocking the active site or altering the enzyme’s conformation. Additionally, the presence of the fluorine atom can enhance the compound’s reactivity and specificity, making it a potent inhibitor of certain enzymes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions but can degrade over extended periods or under harsh conditions, such as high temperatures or extreme pH. Long-term exposure to this compound can lead to cumulative effects on cellular function, including persistent enzyme inhibition and altered gene expression .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with dosage. At low doses, the compound can selectively inhibit specific enzymes without causing significant toxicity. At higher doses, this compound can exhibit toxic effects, including cellular damage and organ dysfunction. Threshold effects are observed, where a critical concentration of the compound is required to elicit a measurable biological response .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its interactions with enzymes involved in sulfonation and detoxification processes. The compound can be metabolized by sulfonyltransferases, which transfer the sulfonyl group to other molecules, leading to the formation of sulfonated metabolites. These metabolites can further participate in biochemical reactions, affecting metabolic flux and altering metabolite levels in cells .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. The compound can interact with transporters and binding proteins, influencing its localization and accumulation in specific cellular compartments. This distribution pattern can affect the compound’s activity and function, as well as its potential toxicity .
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, the presence of a sulfonyl chloride group can facilitate the compound’s localization to the endoplasmic reticulum or Golgi apparatus, where it can modify proteins involved in secretory pathways .
properties
IUPAC Name |
5-fluoro-2-methylbenzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFO2S/c1-5-2-3-6(9)4-7(5)12(8,10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPEWBMJAUUSBLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80196197 | |
Record name | 5-Fluoro-2-methylbenzenesulphonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80196197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
445-05-6 | |
Record name | 5-Fluoro-2-methylbenzenesulphonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000445056 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Fluoro-2-methylbenzenesulphonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80196197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-fluoro-2-methylbenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the synthetic significance of 5-Fluoro-2-methylbenzenesulfonyl chloride in the context of the presented research?
A1: In the study "Practical Synthesis of 4‐Fluoro‐2‐(methylthio)benzylamine and the Corresponding Sulfone and Sulfonamide" [], this compound serves as a key starting material for the synthesis of the sulfonamide analogue (compound 3) of 4-fluoro-2-(methylthio)benzylamine. This sulfonamide derivative is of interest due to its potential pharmaceutical applications. The authors utilize standard chemical transformations to effectively produce the desired sulfonamide from this compound.
Q2: Are there any alternative synthetic routes to the target compounds discussed in the paper that do not involve this compound?
A2: Yes, the research highlights the successful synthesis of 4-fluoro-2-(methylthio)benzylamine and its 2-methylsulfonyl analogue through two distinct methods []. The first method focuses on the manipulation of 4‐fluoro‐2‐bromobenzoic acid, utilizing dimethyl disulfide to introduce the methylthio moiety. Conversely, the second approach investigates the selective nucleophilic aromatic substitution of 2,4‐difluorobenzonitrile with methanethiolate. These alternative routes demonstrate the versatility in synthesizing the target compounds, offering potential benefits depending on factors like yield, cost-effectiveness, and reaction conditions.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.